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Introduction
15-Lipoxygenase (15-LOX) is a family of iron-containing enzymes that catalyze the

dioxygenation of polyunsaturated fatty acids, such as linoleic acid and arachidonic acid, to

produce hydroperoxy fatty acids.[1][2] These enzymes are implicated in a variety of

physiological and pathological processes, including inflammation, atherosclerosis, and cancer.

[2][3][4] The activity of 15-LOX results in the production of bioactive lipid mediators, including

15-hydroxyeicosatetraenoic acid (15-HETE) from arachidonic acid.[5][6] The modulation of 15-

LOX activity is a significant area of interest for drug development. This document provides a

detailed protocol for a spectrophotometric assay to measure 15-LOX activity, which can be

adapted for inhibitor screening.

Principle of the Assay
The 15-lipoxygenase activity assay is based on the quantitative measurement of the

hydroperoxides produced during the enzymatic reaction. Polyunsaturated fatty acid substrates,

such as linoleic acid or arachidonic acid, are converted by 15-LOX into hydroperoxy derivatives
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containing a conjugated diene system.[2][7] This conjugated diene exhibits a strong

absorbance at 234 nm, and the rate of increase in absorbance is directly proportional to the

enzyme activity.[2][8]

Materials and Reagents
Reagent/Material Supplier/Catalog No. Storage

15-Lipoxygenase (Soybean)
Sigma-Aldrich (L-7395) or

equivalent
-20°C

Linoleic Acid
Sigma-Aldrich (L1376) or

equivalent
-20°C

Arachidonic Acid
Cayman Chemical or

equivalent
-20°C

Borate Buffer (0.2 M, pH 9.0) Prepare in-house Room Temperature

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich or equivalent Room Temperature

Ethanol (Absolute) Sigma-Aldrich or equivalent Room Temperature

96-well UV-transparent plates Corning or equivalent Room Temperature

UV-Vis

Spectrophotometer/Plate

Reader

Molecular Devices or

equivalent
N/A

Quercetin (Positive Control

Inhibitor)
Sigma-Aldrich or equivalent -20°C

Experimental Protocols
Preparation of Reagents

0.2 M Borate Buffer (pH 9.0): Prepare by dissolving boric acid in deionized water and

adjusting the pH to 9.0 with sodium hydroxide.[2]

Substrate Stock Solution (e.g., 10 mM Linoleic Acid): Dissolve linoleic acid in absolute

ethanol. Store in small aliquots at -20°C to minimize oxidation. A slight pre-oxidation of

linoleic acid may be necessary for enzyme activation.[2]
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Enzyme Stock Solution (e.g., 10,000 U/mL): Dissolve 15-lipoxygenase from soybean in cold

0.2 M borate buffer (pH 9.0). Keep the enzyme solution on ice throughout the experiment.[2]

The final concentration in the assay will be significantly lower.

Inhibitor/Test Compound Stock Solutions: Dissolve test compounds in DMSO or another

suitable solvent.[2]

Spectrophotometric Assay for 15-LOX Activity
This protocol is adapted for a 96-well plate format but can be scaled for cuvettes.

Assay Buffer Preparation: Prepare the required volume of 0.2 M borate buffer (pH 9.0).

Reaction Mixture Preparation: For each well, prepare the reaction mixture as described in

the table below. It is recommended to run all samples and controls in triplicate.

Component Volume per well Final Concentration

0.2 M Borate Buffer (pH 9.0)
Varies (to make up final

volume)
0.2 M

Enzyme Solution (diluted in

buffer)
50 µL e.g., 200 U/mL

Inhibitor/Vehicle (DMSO) 10 µL Varies

Substrate Solution (Linoleic

Acid)
10 µL e.g., 100 µM

Total Volume 200 µL

Assay Procedure: a. Add the appropriate volume of borate buffer to each well of a 96-well

UV-transparent plate. b. Add the inhibitor or vehicle (e.g., DMSO) to the respective wells. c.

Add the diluted enzyme solution to all wells except the blank. d. Incubate the plate at room

temperature for 5 minutes.[2] e. Initiate the reaction by adding the substrate solution to all

wells. f. Immediately measure the absorbance at 234 nm in kinetic mode at room

temperature, taking readings every 30 seconds for 5-10 minutes.[2]

Data Analysis
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Calculate the rate of reaction (ΔAbs/min): Determine the linear portion of the absorbance

versus time curve and calculate the slope.

Calculate Percent Inhibition: % Inhibition = [(Rate_vehicle - Rate_inhibitor) / Rate_vehicle] *

100

Determine IC50 values: Plot the percent inhibition against the logarithm of the inhibitor

concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Data Presentation
Table 1: Example Reagent Concentrations for 15-LOX Activity Assay

Reagent
Stock
Concentration

Volume per well
(µL)

Final
Concentration

Borate Buffer 0.2 M, pH 9.0 130 0.2 M

15-LOX Enzyme 800 U/mL 50 200 U/mL

Vehicle (DMSO) 100% 10 5%

Linoleic Acid 2 mM 10 100 µM

Total Volume 200

Table 2: Example Data for 15-LOX Inhibition

Inhibitor IC50 (µM) Reference

Nordihydroguaiaretic acid

(NDGA)
9 [9]

Quercetin Varies [7]
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Reagent Preparation
(Buffer, Enzyme, Substrate, Inhibitor)

Plate Setup
(Add Buffer, Inhibitor/Vehicle, Enzyme)

Pre-incubation
(5 minutes at RT)

Initiate Reaction
(Add Substrate)

Kinetic Measurement
(Absorbance at 234 nm)

Data Analysis
(Calculate Rate, % Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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